Imidazo[1,5-d]-as-triazine-4(3H)-thione

• Molecular Formula: C5H4N4S
• Molecular Weight: 152.18 g/mol
• IUPAC Name: 3H-imidazo[1,5-d][1,2,4]triazine-4-thione
• InChI: InChI=1S/C5H4N4S/c10-5-8-7-2-4-1-6-3-9(4)5/h1-3H,(H,8,10)
• InChI Key: YHUHWUBLXVUZLI-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=NNC(=S)N2C=N1

Description

Imidazo[1,5-d]-as-triazine-4(3H)-thione is a useful research compound. Its molecular formula is C5H4N4S and its molecular weight is 152.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 164.5 gm. of 3-(4-imidazolylmethylene)dithiocarbazic acid methyl ester in 1.2 liters of diphenyl ether is heated and stirred at 175° C. until the methylmercaptan evolution subsides (20 minutes). The precipitate obtained on cooling to room temperature is collected and washed with petroleum ether, then acetone. The precipitate is then slurried with 1.2 liters of boiling methanol and filtered while hot to give the desired product, m.p. 271°-273° C.